Cas no 137204-05-8 (1,2,4,5-Benzenetetracarboxylic acid, 1,4-ditetradecyl ester)

• Product Name: 1,2,4,5-Benzenetetracarboxylic acid, 1,4-ditetradecyl ester
• CAS No: 137204-05-8
• MF: C₃₈H₆₀O₈
• MW: 644.878212928772
• CID: 1244100
• PubChem ID: 71341554
• Update Time: 2025-04-20

1,2,4,5-Benzenetetracarboxylic acid, 1,4-ditetradecyl ester Chemical and Physical Properties

Names and Identifiers

• 1,2,4,5-Benzenetetracarboxylic acid, 1,4-ditetradecyl ester
• 2,5-bis(tetradecoxycarbonyl)terephthalate
• 137204-05-8
• 2,5-Bis[(tetradecyloxy)carbonyl]benzene-1,4-dicarboxylate
• DTXSID00768456

• Inchi： 1S/C38H62O8/c1-3-5-7-9-11-13-15-17-19-21-23-25-27-45-37(43)33-29-32(36(41)42)34(30-31(33)35(39)40)38(44)46-28-26-24-22-20-18-16-14-12-10-8-6-4-2/h29-30H,3-28H2,1-2H3,(H,39,40)(H,41,42)/p-2
• InChI Key： CTCDUNSVNKYNRA-UHFFFAOYSA-L
• SMILES： O(C(C1C=C(C(=O)[O-])C(=CC=1C(=O)[O-])C(=O)OCCCCCCCCCCCCCC)=O)CCCCCCCCCCCCCC

Computed Properties

• Exact Mass: 644.42881887g/mol
• Monoisotopic Mass: 644.42881887g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 46
• Rotatable Bond Count: 30
• Complexity: 736
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 15.3
• Topological Polar Surface Area: 133Ų